Cas no 251549-38-9 (5-(methylsulfanyl)pyrazin-2-amine)

5-(methylsulfanyl)pyrazin-2-amine structure
251549-38-9 structure
Product Name:5-(methylsulfanyl)pyrazin-2-amine
CAS No:251549-38-9
MF:C5H7N3S
MW:141.194178819656
MDL:MFCD08236691
CID:246408
PubChem ID:21897222
Update Time:2025-09-27

5-(methylsulfanyl)pyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(Methylthio)pyrazin-2-amine
    • 2-Pyrazinamine,5-(methylthio)-
    • 5-(methylthio)-2-Pyrazinamine
    • 5-methylsulfanylpyrazin-2-amine
    • Pyrazinamine,5-(methylthio)-(9Cl)
    • 2-Amino-5-methylthiopyrazine
    • 5-methylsulfanyl-pyrazin-2-ylamine
    • 5-methylthiopyrazine-2-ylamine
    • 5-(methylthio)-pyrazinamine
    • 5-(Methylsulfanyl)pyrazin-2-amine
    • AS-43641
    • BKA54938
    • 2-Pyrazinamine, 5-(methylthio)-
    • MFCD08236691
    • FT-0716338
    • DTXSID00619636
    • 5-Methylsulfanylpyrazin-2-ylamine
    • IPBKLPYWVRTALX-UHFFFAOYSA-N
    • Pyrazinamine, 5-(methylthio)- (9CI)
    • CS-0077371
    • SCHEMBL423943
    • 251549-38-9
    • AB43836
    • 5-(Methylsulfanyl)pyrazine-2-amine
    • AKOS006284261
    • EN300-109986
    • DB-067326
    • 5-(methylsulfanyl)pyrazin-2-amine
    • MDL： MFCD08236691
    • Inchi： 1S/C5H7N3S/c1-9-5-3-7-4(6)2-8-5/h2-3H,1H3,(H2,6,7)
    • InChI Key： IPBKLPYWVRTALX-UHFFFAOYSA-N
    • SMILES： S(C)C1C=NC(=CN=1)N

Computed Properties

  • Exact Mass: 141.03600
  • Monoisotopic Mass: 141.036
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 88.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.1A^2
  • XLogP3: 0.3

Experimental Properties

  • Density: 1.29
  • Boiling Point: 335.861°C at 760 mmHg
  • Flash Point: 156.924°C
  • Refractive Index: 1.623
  • PSA: 77.10000
  • LogP: 1.36190

5-(methylsulfanyl)pyrazin-2-amine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(methylsulfanyl)pyrazin-2-amine Pricemore >>

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